Cas no 21900-55-0 (4-bromo-2-chlorobenzoyl chloride)

• Product Name: 4-bromo-2-chlorobenzoyl chloride
• CAS No: 21900-55-0
• MF: C₇H₃BrCl₂O
• MW: 253.908119440079
• MDL: MFCD12026283
• CID: 1405248
• PubChem ID: 15592207
• Update Time: 2025-08-05

4-bromo-2-chlorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-bromo-2-chloro-
• 2-chloro-4-bromobenzoyl chloride
• 4-Bromo-2-chlorobenzoyl chloride
• 4-Bromo-2-chlorobenzoylchloride
• 4-Bromo-2-chloro-benzoyl chloride
• AKOS009989609
• FS-6261
• DB-303020
• CS-0140942
• EN300-1459137
• MFCD12026283
• 21900-55-0
• WAA90055
• IHYXATIWDIHXAA-UHFFFAOYSA-N
• E81750
• 4-bromo-2-chloro-benzoylchloride
• SCHEMBL257466
• 4-bromo-2-chlorobenzoyl chloride

• MDL： MFCD12026283
• Inchi： 1S/C7H3BrCl2O/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H
• InChI Key： IHYXATIWDIHXAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)Cl)=C(C=1)Cl

Computed Properties

• Exact Mass: 251.87449
• Monoisotopic Mass: 251.87443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07